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Compound of Interest

Compound Name: 3,3'-Dichlorobenzoin

Cat. No.: B1640249 Get Quote

IUPAC Name: 2-hydroxy-1,2-bis(3-chlorophenyl)ethanone

This guide provides a comprehensive overview of 3,3'-Dichlorobenzoin, including its chemical

structure, nomenclature, and detailed synthetic protocols. It is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

Chemical Structure and Properties
3,3'-Dichlorobenzoin is a symmetrical α-hydroxy ketone derivative with chlorine atoms

substituted at the meta-positions of both phenyl rings. The presence of these halogen atoms is

anticipated to influence its chemical reactivity and biological activity.

Quantitative Data Summary

While specific experimental data for 3,3'-Dichlorobenzoin is not readily available in the

literature, the following table presents predicted physical and spectral properties based on data

from analogous structures. These values should be considered estimates.
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Property Predicted Value

Molecular Formula C₁₄H₁₀Cl₂O₂

Molecular Weight 281.14 g/mol

Melting Point Data not available

Boiling Point Data not available

Solubility
Soluble in organic solvents like ethanol,

acetone; Insoluble in water

Predicted ¹H NMR

δ ~5.0-6.0 ppm 1H, singlet (hydroxyl proton)

δ ~6.0-6.5 ppm 1H, singlet (methine proton)

δ ~7.0-8.0 ppm 8H, multiplet (aromatic protons)

Predicted ¹³C NMR

δ ~75-85 ppm C-OH

δ ~125-140 ppm Aromatic carbons

δ ~190-200 ppm C=O

Predicted IR (cm⁻¹)

~3400-3500 cm⁻¹ O-H stretch

~1670-1690 cm⁻¹ C=O stretch

~1550-1600 cm⁻¹ C=C aromatic stretch

~700-800 cm⁻¹ C-Cl stretch

Experimental Protocols
The primary synthetic route to 3,3'-Dichlorobenzoin is the benzoin condensation of 3-

chlorobenzaldehyde. This reaction can be catalyzed by either cyanide ions or a thiamine-based

N-heterocyclic carbene (NHC).
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1. Thiamine-Catalyzed Benzoin Condensation of 3-Chlorobenzaldehyde

This method offers a greener alternative to the traditional cyanide-catalyzed reaction.

Materials:

3-chlorobenzaldehyde

Thiamine hydrochloride (Vitamin B₁)

Sodium hydroxide (NaOH)

Ethanol (95%)

Water

Procedure:

In a round-bottom flask, dissolve thiamine hydrochloride in water.

Add 95% ethanol to the solution and cool the mixture in an ice bath.

Slowly add a cooled solution of sodium hydroxide to the thiamine solution while keeping

the temperature below 20°C. The solution should turn yellow, indicating the formation of

the active thiamine ylide catalyst.

Add 3-chlorobenzaldehyde to the reaction mixture.

Heat the mixture to reflux at approximately 60-65°C for 90 minutes.

Cool the reaction mixture to room temperature, and then in an ice bath to induce

crystallization of the product.

Collect the crude 3,3'-Dichlorobenzoin crystals by vacuum filtration.

Wash the crystals with a cold 50:50 ethanol-water mixture to remove any unreacted

aldehyde.
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Recrystallize the crude product from hot 95% ethanol to obtain purified 3,3'-
Dichlorobenzoin.

2. Cyanide-Catalyzed Benzoin Condensation of 3-Chlorobenzaldehyde

This is the classic method for benzoin condensation, known for its efficiency.

Materials:

3-chlorobenzaldehyde (purified)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Ethanol (95%)

Water

Procedure:

In a round-bottom flask fitted with a reflux condenser, place 95% ethanol, water, and

purified 3-chlorobenzaldehyde.

Add a catalytic amount of sodium or potassium cyanide.

Heat the mixture to reflux for 30-60 minutes. The product will begin to crystallize from the

hot solution.

After the reflux period, cool the reaction mixture in an ice bath to complete crystallization.

Collect the crystals by vacuum filtration and wash with cold water.

The crude product can be purified by recrystallization from ethanol.

Reaction Mechanisms and Workflows
The following diagrams illustrate the key chemical pathways and a general experimental

workflow for the synthesis of 3,3'-Dichlorobenzoin.

Benzoin condensation catalytic pathways.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3,3'-Dichlorobenzoin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1640249#iupac-nomenclature-for-3-3-
dichlorobenzoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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